![molecular formula C22H32ClN3O3 B4059888 3-chloro-4-{[1-(cyclopentylcarbonyl)-4-piperidinyl]oxy}-N-[2-(dimethylamino)ethyl]benzamide](/img/structure/B4059888.png)
3-chloro-4-{[1-(cyclopentylcarbonyl)-4-piperidinyl]oxy}-N-[2-(dimethylamino)ethyl]benzamide
Overview
Description
3-chloro-4-{[1-(cyclopentylcarbonyl)-4-piperidinyl]oxy}-N-[2-(dimethylamino)ethyl]benzamide is a useful research compound. Its molecular formula is C22H32ClN3O3 and its molecular weight is 422.0 g/mol. The purity is usually 95%.
The exact mass of the compound 3-chloro-4-{[1-(cyclopentylcarbonyl)-4-piperidinyl]oxy}-N-[2-(dimethylamino)ethyl]benzamide is 421.2132196 g/mol and the complexity rating of the compound is 545. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-chloro-4-{[1-(cyclopentylcarbonyl)-4-piperidinyl]oxy}-N-[2-(dimethylamino)ethyl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-4-{[1-(cyclopentylcarbonyl)-4-piperidinyl]oxy}-N-[2-(dimethylamino)ethyl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anti-Acetylcholinesterase Activity
A study focused on the synthesis and evaluation of piperidine derivatives for anti-acetylcholinesterase (anti-AChE) activity. It was discovered that substituting the benzamide moiety with bulky groups significantly increased activity, highlighting the compound's potential as an antidementia agent due to its marked increase in acetylcholine content in rat cerebral and hippocampal areas. This points towards applications in treating neurodegenerative diseases like Alzheimer's (H. Sugimoto et al., 1990).
Serotonin 4 Receptor Agonist for Gastrointestinal Motility
Another research developed benzamide derivatives as potent serotonin 4 (5-HT(4)) receptor agonists, aimed at enhancing gastrointestinal motility. This research emphasizes the compound's relevance in addressing gastrointestinal disorders, although challenges in oral bioavailability were noted (S. Sonda et al., 2003).
Novel Synthetic Opioids and Public Health Impact
The compound U-47700, structurally similar to the specified benzamide, has been studied for its potent opioid activity and public health implications. Despite its significant analgesic properties, its abuse potential and associated fatalities underscore the critical need for careful consideration and regulation of such compounds (Kwaku Kyei-Baffour & C. Lindsley, 2020).
Central Nervous System Agents
Research into spiro[isobenzofuran-1(3H),4'-piperidines] as potential central nervous system agents presents an area of interest. These compounds, related to the query chemical, have shown significant antitetrabenazine activity, suggesting potential antidepressant effects (L. Martin et al., 1981).
Metabolic Pathway Elucidation
The in vitro oxidative metabolism of Lu AA21004, a novel antidepressant, has been explored, illustrating the complex metabolic pathways involving various cytochrome P450 enzymes. This research provides insights into the metabolism of benzamide derivatives, which is crucial for understanding their pharmacokinetics and pharmacodynamics (Mette G. Hvenegaard et al., 2012).
properties
IUPAC Name |
3-chloro-4-[1-(cyclopentanecarbonyl)piperidin-4-yl]oxy-N-[2-(dimethylamino)ethyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32ClN3O3/c1-25(2)14-11-24-21(27)17-7-8-20(19(23)15-17)29-18-9-12-26(13-10-18)22(28)16-5-3-4-6-16/h7-8,15-16,18H,3-6,9-14H2,1-2H3,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAVRKNMEGYABIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=O)C1=CC(=C(C=C1)OC2CCN(CC2)C(=O)C3CCCC3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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